![molecular formula C16H16N4O2S3 B4021790 2-[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide](/img/structure/B4021790.png)
2-[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-1,3-thiazol-2-ylacetamide
Description
The compound belongs to a class of heterocyclic compounds known for their diverse biological activities. It features a thieno[2,3-d]pyrimidine core, a motif commonly observed in medicinal chemistry due to its pharmacological relevance.
Synthesis Analysis
The synthesis of related thieno[2,3-d]pyrimidine derivatives often involves the use of N-aryl-2-chloroacetamides as electrophilic building blocks, leading to various annulated thiazolo[3,2-a]pyrimidinone products. This process typically includes the elimination of by-products like aniline or 2-aminobenzothiazole (Janardhan et al., 2014).
Molecular Structure Analysis
The molecular structure of thieno[2,3-d]pyrimidine derivatives has been elucidated through various analytical and spectral studies, including single crystal X-ray data. This helps in confirming the structure of the synthesized compounds and understanding their molecular conformation (Janardhan et al., 2014).
Chemical Reactions and Properties
Thieno[2,3-d]pyrimidines undergo various chemical reactions, including S-alkylation, intramolecular cyclization, and regioselective 1,3-dipolar cycloaddition. These reactions lead to the formation of diverse derivatives with potential biological activities (Danel et al., 1998).
Physical Properties Analysis
Physical properties like solubility, melting point, and crystal structure of thieno[2,3-d]pyrimidine derivatives are typically characterized using techniques like NMR, IR, HRMS, and X-ray crystallography. These properties are crucial for understanding the compound's behavior in different environments and its suitability for various applications (Elmuradov et al., 2011).
Chemical Properties Analysis
The chemical properties of thieno[2,3-d]pyrimidine derivatives, including their reactivity, stability, and interaction with other molecules, are influenced by their molecular structure. These properties are vital for predicting the compound's biological activity and potential therapeutic use (Gangjee et al., 2009).
properties
IUPAC Name |
2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S3/c1-4-6-20-14(22)12-9(2)10(3)25-13(12)19-16(20)24-8-11(21)18-15-17-5-7-23-15/h4-5,7H,1,6,8H2,2-3H3,(H,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSSCIHXZERFNRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=NC=CS3)CC=C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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